2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione

• Molecular Formula: C22H18N4O2
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione
• InChI: InChI=1S/C22H18N4O2/c27-20-17-7-1-2-8-18(17)21(28)19(20)22(25-13-15-5-3-9-23-11-15)26-14-16-6-4-10-24-12-16/h1-12,25-26H,13-14H2
• InChI Key: PYXSLIWXAGYMSM-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)C(=C(NCC3=CN=CC=C3)NCC4=CN=CC=C4)C2=O

Description

2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, materials science, and electronics.

Mechanism of Action

The mechanism of action of 2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione in anticancer activity is not fully understood. However, it has been suggested that the compound may induce apoptosis (programmed cell death) in cancer cells by targeting specific signaling pathways. In materials science and electronics, the compound has been shown to exhibit good electron transport properties, making it suitable for use in various electronic devices.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione have not been extensively studied. However, in vitro studies have shown that the compound exhibits cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells. In addition, the compound has been shown to exhibit good stability and solubility in various solvents, making it suitable for use in various applications.

Advantages and Limitations for Lab Experiments

One advantage of 2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione is its potential as a versatile compound for use in various scientific research applications. Its good stability and solubility in various solvents make it easy to handle in laboratory experiments. However, one limitation is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione. In medicinal chemistry, further studies are needed to fully understand the mechanism of action of the compound in anticancer activity and to optimize its potency and selectivity. In materials science and electronics, further studies are needed to explore the potential of the compound in various electronic devices and to improve its electron transport properties. In addition, further studies are needed to investigate the potential of the compound in other scientific research fields, such as catalysis and sensors.

Synthesis Methods

The synthesis of 2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione involves the reaction of indene-1,3-dione with two equivalents of pyridin-3-ylmethylamine in the presence of a catalyst. The resulting compound has been characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

2-[bis(pyridin-3-ylmethylamino)methylidene]indene-1,3-dione has potential applications in various scientific research fields, including medicinal chemistry, materials science, and electronics. In medicinal chemistry, the compound has been investigated for its potential as an anticancer agent. In materials science, it has been studied for its potential use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). In electronics, it has been explored for its potential as a photosensitizer in dye-sensitized solar cells (DSSCs).